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Compound of Interest

Compound Name: Tmc-95A

Cat. No.: B1241362

For Immediate Implementation: This document provides critical safety and logistical guidance
for researchers, scientists, and drug development professionals working with TMC-95A, a
potent proteasome inhibitor. Adherence to these protocols is essential for ensuring personal
safety and maintaining a secure laboratory environment.

Understanding the Hazard: TMC-95A Profile

TMC-95A is a highly potent, noncovalent, and reversible inhibitor of the 20S proteasome.[1] It
is a cyclic peptide of natural origin.[2] As a potent biological agent, TMC-95A requires stringent
handling procedures to prevent accidental exposure and ensure the integrity of experimental
outcomes. Although a specific Safety Data Sheet (SDS) for TMC-95A is not publicly available,
its classification as a potent proteasome inhibitor necessitates that it be handled with the same
precautions as other compounds in this class, such as Bortezomib and Carfilzomib.[3][4][5][6]
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Key Biological Activities:
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Proteasome Subunit

o TMC-95A IC50 Reference
Activity
Chymotrypsin-like (ChT-L) 5.4 nM [2]
Trypsin-like (T-L) 200 nM [2]
Peptidylglutamyl-peptide
hydrolyzing (PGPH) / 60 nM [2]

Caspase-like (C-L)

Personal Protective Equipment (PPE): Your First

Line of Defense

Due to the potent nature of TMC-95A, a comprehensive PPE strategy is mandatory to prevent

dermal, ocular, and respiratory exposure.

PPE Component

Specification

Rationale

Gloves

Double-gloving with nitrile

gloves.

Provides a robust barrier
against skin contact. The outer
glove should be changed
immediately upon suspected

contamination.

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects against splashes and
aerosols. Standard safety

glasses are insufficient.

Lab Coat

Disposable, solid-front gown

with tight-fitting cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) should be
used when handling the solid
compound or when there is a

risk of aerosol generation.

Minimizes the risk of inhaling
fine particles of the potent

compound.
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Operational Plan: From Receipt to Disposal

A meticulous, step-by-step approach to handling TMC-95A is critical to maintaining a safe and

controlled experimental environment.

Receiving and Storage

Inspect: Upon receipt, visually inspect the shipping container for any signs of damage or
leakage.

Transport: Use a designated, sealed, and clearly labeled secondary container to transport
the compound to the laboratory.

Storage: Store TMC-95A in a locked, dedicated, and well-ventilated area away from
incompatible materials. The storage temperature should be as recommended by the supplier,
typically -20°C or -80°C for long-term stability.

Preparation of Stock Solutions

All handling of solid TMC-95A and preparation of stock solutions must be performed in a

certified chemical fume hood or a biological safety cabinet.

Pre-weighing: If possible, order the compound in pre-weighed amounts to avoid handling the
solid.

Weighing: If weighing is necessary, do so on a dedicated analytical balance inside a fume
hood. Use disposable weigh boats.

Solubilization: Slowly add the desired solvent (e.g., DMSO) to the solid TMC-95A to
minimize aerosolization.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
date of preparation, and appropriate hazard symbols.

Storage: Store stock solutions in small, single-use aliquots at -20°C or -80°C to avoid
repeated freeze-thaw cycles.

Experimental Use
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e When diluting stock solutions or adding TMC-95A to experimental assays, always work
within a fume hood or biological safety cabinet.

o Use dedicated, clearly labeled equipment (pipettes, tubes, etc.) for handling TMC-95A.

o After use, decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70%
ethanol), followed by a suitable laboratory detergent.

Disposal Plan: Managing Contaminated Waste

Proper segregation and disposal of waste contaminated with TMC-95A are crucial to prevent
environmental contamination and accidental exposure.

o Solid Waste: All disposable materials that have come into contact with TMC-95A (e.g.,
gloves, weigh boats, pipette tips, tubes) must be collected in a dedicated, clearly labeled
hazardous waste container for solids.[9]

o Liquid Waste: All solutions containing TMC-95A, including unused stock solutions and
experimental media, must be collected in a designated, leak-proof hazardous waste
container for liquids.[9] Do not dispose of TMC-95A down the drain.

» Sharps: Needles, syringes, and other sharps contaminated with TMC-95A must be disposed
of in a designated sharps container for hazardous chemical waste.

» Decontamination: All non-disposable labware that has come into contact with TMC-95A must
be decontaminated. This can be achieved by soaking in a solution that will degrade the
compound (if known) or by thorough washing with a suitable solvent and detergent.

o Waste Pickup: Follow your institution's guidelines for the pickup and disposal of hazardous
chemical waste. Ensure all waste containers are properly labeled with the contents and
associated hazards.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1241362?utm_src=pdf-body
https://www.benchchem.com/product/b1241362?utm_src=pdf-body
https://www.benchchem.com/product/b1241362?utm_src=pdf-body
https://www.benchchem.com/product/b1241362?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Small_Molecule_Inhibitors_Such_as_Wdr91_IN_1.pdf
https://www.benchchem.com/product/b1241362?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Small_Molecule_Inhibitors_Such_as_Wdr91_IN_1.pdf
https://www.benchchem.com/product/b1241362?utm_src=pdf-body
https://www.benchchem.com/product/b1241362?utm_src=pdf-body
https://www.benchchem.com/product/b1241362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Emergency Scenario Immediate Action

Immediately remove contaminated clothing and
) wash the affected area with copious amounts of
Skin Contact .
soap and water for at least 15 minutes. Seek

medical attention.

Immediately flush the eyes with a gentle, steady

stream of water for at least 15 minutes, holding
Eye Contact ) ] ) ]

the eyelids open. Seek immediate medical

attention.

Move to fresh air immediately. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Do not induce vomiting. Rinse the mouth with

Ingestion
water and seek immediate medical attention.
Evacuate the immediate area. If the spill is small
and you are trained to handle it, wear
appropriate PPE and contain the spill with an
Spill absorbent material. For large spills, or if you are

not trained, evacuate the area, secure it, and
contact your institution's Environmental Health
and Safety (EHS) department immediately.

Experimental Protocols and Visualizations

To ensure procedural clarity and consistency, the following diagrams illustrate key workflows for
handling TMC-95A.
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TMC-95A Handling Workflow
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TMC-95A Handling Workflow
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TMC-95A Spill Response Plan
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TMC-95A Spill Response Plan

By adhering to these rigorous safety and handling protocols, you can mitigate the risks
associated with this potent compound and ensure a safe and productive research environment.
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Always consult your institution's specific safety guidelines and EHS department for any
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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